Cas no 135965-08-1 (5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-)

• Product Name: 5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
• CAS No: 135965-08-1
• MF: C₁₃H₁₈N₄S
• MW: 262.373820781708
• CID: 2771579
• Update Time: 2023-08-07

5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1-(4-hexylphenyl)-1,2-dihydro-
• 1-(4-Hexylphenyl)-1,2-dihydro-5H-tetrazole-5-thione

• Inchi： 1S/C13H18N4S/c1-2-3-4-5-6-11-7-9-12(10-8-11)17-13(18)14-15-16-17/h7-10H,2-6H2,1H3,(H,14,16,18)
• InChI Key： FFCCHDOWSWGDDY-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC(=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 5.8
• Topological Polar Surface Area: 72.1